Cas no 2386310-82-1 (3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile)

• Product Name: 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile
• CAS No: 2386310-82-1
• MF: C₈H₄Br₂FN
• MW: 292.930463790894
• MDL: MFCD32265788
• CID: 5613899
• PubChem ID: 165641386
• Update Time: 2025-05-21

3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-33188361
• 2386310-82-1
• 3-bromo-2-(bromomethyl)-6-fluorobenzonitrile
• Benzonitrile, 3-bromo-2-(bromomethyl)-6-fluoro-
• 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile

• MDL： MFCD32265788
• Inchi： 1S/C8H4Br2FN/c9-3-5-6(4-12)8(11)2-1-7(5)10/h1-2H,3H2
• InChI Key： SUQJTSQGAWYFOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1CBr)F

Computed Properties

• Exact Mass: 292.86740g/mol
• Monoisotopic Mass: 290.86945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• Boiling Point: 290.7±35.0 °C(Predicted)

Additional information on 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile

3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile (CAS No. 2386310-82-1)

3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile is a highly specialized organic compound with the CAS registry number 2386310-82-1. This compound belongs to the class of aromatic heterocycles, specifically featuring a benzonitrile framework with substituents at positions 2, 3, and 6. The molecule is characterized by the presence of two bromine atoms, one at position 3 and another as a bromomethyl group at position 2, along with a fluorine atom at position 6. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis.

The synthesis of 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile typically involves multi-step reactions, often starting from a fluorinated benzonitrile precursor. The introduction of bromine substituents can be achieved through electrophilic substitution reactions or via radical halogenation methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to install the bromomethyl group at position 2, significantly improving the yield and purity of the final product.

One of the most notable applications of 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile lies in its role as an intermediate in the synthesis of bioactive compounds. Its structure serves as a versatile platform for further functionalization, enabling the construction of complex molecules with potential pharmacological activity. For example, studies have demonstrated its utility in the synthesis of heterocyclic frameworks, which are integral to many drug candidates targeting various therapeutic areas such as cancer and infectious diseases.

From a materials science perspective, 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile has shown promise as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups like cyano and fluorine enhances the molecule's conjugation and electron transport properties, making it suitable for applications in thin-film transistors and light-emitting diodes (LEDs). Recent research has focused on optimizing its integration into polymer blends to improve device performance while maintaining stability under operational conditions.

In terms of physical properties, 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile exhibits a melting point of approximately 155°C and a boiling point around 450°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, facilitating its handling during synthetic procedures. The compound is also relatively stable under ambient conditions but requires protection from moisture due to its reactive bromine substituents.

Recent studies have highlighted the importance of understanding the stereochemical outcomes during the synthesis of 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile. Researchers have employed computational methods to predict regioselectivity and stereoselectivity in key reaction steps, providing valuable insights into optimizing synthetic pathways. Additionally, advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound, ensuring its quality control in industrial settings.

In conclusion, 3-Bromo-2-(bromomethyl)-6-fluorobenzonitrile (CAS No. 2386310-82-1) stands out as a critical intermediate in modern organic chemistry. Its unique structure and reactivity make it indispensable for advancing drug discovery efforts and developing cutting-edge materials. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.